Cas no 2290611-50-4 (1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]-
• CAS No: 2290611-50-4
• MF: C₁₃H₁₈BrFN₂OSi
• MW: 345.282726764679
• CID: 5902708
• Update Time: 2025-06-08

1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]-
• 5-Bromo-6-fluoro-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H18BrFN2OSi/c1-19(2,3)7-6-18-9-17-5-4-10-8-11(14)12(15)16-13(10)17/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： ZBHVSLWDZYUXPQ-UHFFFAOYSA-N
• SMILES： C(N1C=CC2=CC(Br)=C(F)N=C12)OCC[Si](C)(C)C

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 372.4±42.0 °C(Predicted)
• pka: 1.11±0.30(Predicted)

Additional information on 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]-

Recent Advances in the Study of 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]- (CAS: 2290611-50-4)

The compound 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]- (CAS: 2290611-50-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have focused on its synthetic utility, pharmacological properties, and potential applications in drug discovery.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel kinase inhibitors. Researchers have demonstrated that the bromo and fluoro substituents on the pyrrolopyridine core provide excellent handles for further functionalization via cross-coupling reactions, enabling the rapid diversification of the scaffold. The SEM (2-(trimethylsilyl)ethoxymethyl) protecting group has been shown to be particularly advantageous, offering both stability during synthetic transformations and ease of removal under mild conditions.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers utilized 2290611-50-4 as a key building block in the development of selective JAK2 inhibitors. The study highlighted the compound's ability to serve as a versatile precursor for the introduction of various pharmacophores, leading to the discovery of several potent and selective inhibitors with promising anti-inflammatory and anti-cancer activities. The researchers also reported improved synthetic routes to 2290611-50-4, achieving higher yields and purity compared to previous methods.

Another significant study, published in Bioorganic & Medicinal Chemistry Letters, explored the use of 2290611-50-4 in the synthesis of dual EGFR/HER2 inhibitors. The researchers found that the pyrrolopyridine core, when appropriately substituted, could effectively bind to both kinase domains, offering a potential strategy for overcoming resistance mechanisms in cancer therapy. The study provided detailed structure-activity relationship (SAR) data, demonstrating how modifications to the 5-bromo-6-fluoro scaffold influenced both potency and selectivity.

Beyond its applications in kinase inhibitor development, 2290611-50-4 has also been investigated as a precursor for fluorescent probes and imaging agents. A recent study in Chemical Communications reported the synthesis of a series of pyrrolopyridine-based fluorophores derived from this compound, which exhibited excellent photophysical properties and cell permeability. These probes were successfully used for real-time imaging of intracellular processes, opening new avenues for biological research and diagnostics.

In conclusion, the compound 1H-Pyrrolo[2,3-b]pyridine, 5-bromo-6-fluoro-1-[[2-(trimethylsilyl)ethoxy]methyl]- (2290611-50-4) continues to be a valuable tool in medicinal chemistry and chemical biology research. Its versatility as a synthetic intermediate, combined with the growing understanding of its pharmacological potential, positions it as a key player in the development of new therapeutic agents and research tools. Future studies are likely to explore additional applications of this scaffold, particularly in the areas of targeted therapy and molecular imaging.